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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrrolidine Linoleamide is a synthetic fatty acid amide derived from linoleic acid, a renewable
resource.[1] It has demonstrated significant antiproliferative activity against a range of cancer
cell lines, making it a compound of interest for further investigation in oncology.[1] This
technical guide provides a comprehensive overview of the available solubility and stability data
for Pyrrolidine Linoleamide. It also outlines relevant experimental protocols and potential
signaling pathways associated with its mechanism of action, offering a valuable resource for
researchers and drug development professionals.

Physicochemical Properties

Pyrrolidine Linoleamide is the amide of linoleic acid and pyrrolidine. Its fundamental
properties are summarized below.
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Property Value

) (92,122)-1-(pyrrolidin-1-yl)octadeca-9,12-dien-
Chemical Name

1-one
Molecular Formula C22H39NO
Molecular Weight 333.6 g/mol
CAS Number 3140-51-0

Solubility Data

The solubility of Pyrrolidine Linoleamide has been determined in various organic solvents
and aqueous buffers. This information is critical for the design of in vitro assays and the
development of potential formulations.

Solvent Solubility
Dimethylformamide (DMF) 30 mg/mL
Dimethyl sulfoxide (DMSO) 25 mg/mL
Ethanol 30 mg/mL
Ethanol:PBS (pH 7.2) (1:3) 0.25 mg/mL

Stability Profile

Understanding the stability of Pyrrolidine Linoleamide is essential for its proper handling,
storage, and formulation.

Storage Stability

When stored at -20°C, Pyrrolidine Linoleamide is stable for at least two years.

Chemical Stability

Pyrrolidine Linoleamide is incompatible with strong oxidizing agents. Thermal decomposition
is not expected if the compound is used according to standard laboratory specifications.
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Hazardous decomposition products upon combustion include carbon dioxide and carbon
monoxide. Further studies are required to fully characterize its degradation pathways under
various stress conditions, including exposure to light, varying pH, and elevated temperatures.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon existing data.
The following sections outline methodologies for key experiments related to solubility and
stability.

Synthesis of Pyrrolidine Linoleamide

While a specific, detailed synthesis protocol for Pyrrolidine Linoleamide is not readily
available in the public domain, a general and plausible method involves the direct amidation of
linoleic acid with pyrrolidine. This can be achieved through several standard organic chemistry
techniques. One common approach is the activation of the carboxylic acid group of linoleic acid
followed by nucleophilic acyl substitution by pyrrolidine.

DOT Script for a Generalized Synthesis Workflow:
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Sample Preparation

Add excess Pyrrolidine Linoleamide to solvent

i

Equilibrate with agitation
(e.g., 24-48h)

Analysis

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Gyrrolidine Linoleamide)

4

/
//Activation @)

Cannabinoid Receptors (?)

V \
Cnhibition of Apoptosis (Cell Proliferation) Cell Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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